Cas no 7248-55-7 (1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-)

• Product Name: 1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
• CAS No: 7248-55-7
• MF: C₃₀H₃₃N₃O₃
• MW: 483.6013276577
• CID: 581339
• PubChem ID: 241228
• Update Time: 2025-04-19

1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
• 2,4,6-tris[(phenylmethylamino)methyl]benzene-1,3,5-triol
• DTXSID00993307
• NSC48455
• 7248-55-7
• NSC-48455
• 2,4,6-tris[(benzylamino)methyl]benzene-1,3,5-triol

• Inchi： 1S/C30H33N3O3/c34-28-25(19-31-16-22-10-4-1-5-11-22)29(35)27(21-33-18-24-14-8-3-9-15-24)30(36)26(28)20-32-17-23-12-6-2-7-13-23/h1-15,31-36H,16-21H2
• InChI Key： CWCVEKYZLWDOTO-UHFFFAOYSA-N
• SMILES： OC1C(CNCC2C=CC=CC=2)=C(C(CNCC2C=CC=CC=2)=C(C=1CNCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 483.25239
• Monoisotopic Mass: 483.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 676.1°Cat760mmHg
• Flash Point: 104°C
• Refractive Index: 1.661
• PSA: 96.78
• LogP: 5.84550